Cas no 2229474-10-4 (5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine)
5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine
- EN300-1908378
- 2229474-10-4
-
- Inchi: 1S/C10H9BrN2O2/c1-14-9-4-6(11)2-3-7(9)10-8(12)5-13-15-10/h2-5H,12H2,1H3
- InChI Key: YHJHTAPGGCEGLL-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)OC)C1=C(C=NO1)N
Computed Properties
- Exact Mass: 267.98474g/mol
- Monoisotopic Mass: 267.98474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.3Ų
5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1908378-0.05g |
5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine |
2229474-10-4 | 0.05g |
$1152.0 | 2023-09-18 | ||
| Enamine | EN300-1908378-0.1g |
5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine |
2229474-10-4 | 0.1g |
$1207.0 | 2023-09-18 | ||
| Enamine | EN300-1908378-0.25g |
5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine |
2229474-10-4 | 0.25g |
$1262.0 | 2023-09-18 | ||
| Enamine | EN300-1908378-0.5g |
5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine |
2229474-10-4 | 0.5g |
$1316.0 | 2023-09-18 | ||
| Enamine | EN300-1908378-1.0g |
5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine |
2229474-10-4 | 1g |
$1371.0 | 2023-06-01 | ||
| Enamine | EN300-1908378-2.5g |
5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine |
2229474-10-4 | 2.5g |
$2688.0 | 2023-09-18 | ||
| Enamine | EN300-1908378-5.0g |
5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine |
2229474-10-4 | 5g |
$3977.0 | 2023-06-01 | ||
| Enamine | EN300-1908378-10.0g |
5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine |
2229474-10-4 | 10g |
$5897.0 | 2023-06-01 | ||
| Enamine | EN300-1908378-1g |
5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine |
2229474-10-4 | 1g |
$1371.0 | 2023-09-18 | ||
| Enamine | EN300-1908378-5g |
5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine |
2229474-10-4 | 5g |
$3977.0 | 2023-09-18 |
5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine
5-(4-Bromo-2-Methoxyphenyl)-1,2-Oxazol-4-Amine: A Comprehensive Overview
5-(4-Bromo-2-Methoxyphenyl)-1,2-Oxazol-4-Amine, also known by its CAS number 2229474-10-4, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound belongs to the class of aromatic amines and features a unique structure that combines a brominated phenyl group with a 1,2-oxazole ring. The presence of the oxazole moiety, which is a five-membered heterocyclic ring containing one oxygen and one nitrogen atom, contributes to its distinctive chemical properties and reactivity.
The synthesis of 5-(4-Bromo-2-Methoxyphenyl)-1,2-Oxazol-4-Amine involves a multi-step process that typically begins with the preparation of the corresponding oxazole intermediate. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and improved purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions. This approach has proven particularly effective in constructing the oxazole ring system, which is critical for the compound's functionality.
The structural features of this compound make it an attractive candidate for various applications. The bromine atom at the para position of the phenyl ring introduces electronic effects that enhance its reactivity in certain chemical transformations. Additionally, the methoxy group at the ortho position contributes to steric and electronic modulation, further tuning the compound's properties. These features have been leveraged in recent studies to develop novel materials with tailored optical and electronic properties.
In terms of pharmacological applications, 5-(4-Bromo-2-Methoxyphenyl)-1,2-Oxazol-4-Amine has shown promise as a potential lead compound for drug discovery. Its ability to interact with specific biological targets has been explored in several in vitro assays. For example, studies have demonstrated its potential as an inhibitor of certain enzyme systems, which could be relevant in the treatment of metabolic disorders or neurodegenerative diseases. Furthermore, its structural flexibility allows for further modification to optimize pharmacokinetic properties such as solubility and bioavailability.
The compound's application extends beyond pharmacology into materials science. Its ability to form stable coordination complexes with metal ions has been exploited in the development of novel catalysts for organic transformations. Recent research has highlighted its potential as a ligand in asymmetric catalysis, where it can facilitate enantioselective reactions with high efficiency. This opens up new avenues for its use in industrial chemical processes.
In conclusion, 5-(4-Bromo-2-Methoxyphenyl)-1,2-Oxazol-4-Amine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmacology and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.
2229474-10-4 (5-(4-bromo-2-methoxyphenyl)-1,2-oxazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)